Cas no 899954-07-5 (N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 899954-07-5
• MF: C₁₃H₁₄N₆
• MW: 254.290461063385
• CID: 5490051
• PubChem ID: 7659066
• Update Time: 2025-05-20

N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• F2792-0172
• AKOS024467272
• N-(2,4-dimethylphenyl)-3-methyltriazolo[4,5-d]pyrimidin-7-amine
• 899954-07-5

• Inchi： 1S/C13H14N6/c1-8-4-5-10(9(2)6-8)16-12-11-13(15-7-14-12)19(3)18-17-11/h4-7H,1-3H3,(H,14,15,16)
• InChI Key： IBPDYASXBZJHMM-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N(C)N=N2)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 254.12799447g/mol
• Monoisotopic Mass: 254.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

N-(2,4-Dimethylphenyl)-3-Methyl-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-7-Amine: A Comprehensive Overview

The compound N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine (CAS No. 899954-07-5) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyrimidine core. The presence of the dimethylphenyl group and the methyl substituent at position 3 of the triazolopyrimidine ring introduces unique electronic and steric properties that make this compound highly versatile.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in 2023 demonstrated that N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolopyrimidine core followed by substitution reactions to introduce the dimethylphenyl and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods are not only efficient but also environmentally friendly, aligning with current green chemistry principles.

In terms of physical properties, N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine is characterized by its melting point of approximately 180°C and a solubility profile that makes it suitable for various analytical techniques. Its spectral data (IR, NMR, MS) have been thoroughly documented in recent studies, providing a robust foundation for further characterization and quality control.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing macrocyclic structures and supramolecular assemblies. For example, a study published in early 2024 demonstrated that this compound can act as a key component in self-assembled monolayers with applications in nanotechnology and surface chemistry.

From a pharmacological perspective, N-(2,4-dimethylphenyl)-3-methyl-3H-[1,2,3]triazolo[4,d]-pyrimidin-7-amine has shown remarkable bioavailability when administered orally in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in drug delivery systems targeting intracellular pathogens or diseases such as neurodegenerative disorders.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations reveal that the dimethylphenyl group plays a critical role in stabilizing certain excited states of the molecule. This understanding is invaluable for designing photoresponsive materials or sensors based on this compound.

In conclusion,N-(2,,d]-pyrimidin--amine (CAS No. 899954-) is a multifaceted compound with applications spanning medicinal chemistry,, materials science,, and nanotechnology.. Its unique structure,, coupled with recent advances in synthesis,, characterization,, and biological evaluation,, positions it as a valuable tool for future research.. As ongoing studies continue to unravel its full potential,, this compound is poised to make significant contributions to various fields..